Cas no 1358886-56-2 (N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1358886-56-2
• MF: C₂₁H₁₉BrClN₃OS
• MW: 476.817061662674
• CID: 5400270
• Update Time: 2025-05-21

N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromo-3-methylanilino)-6-chloroquinolin-3-yl]-thiomorpholin-4-ylmethanone
• N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H19BrClN3OS/c1-13-10-15(3-4-18(13)22)25-20-16-11-14(23)2-5-19(16)24-12-17(20)21(27)26-6-8-28-9-7-26/h2-5,10-12H,6-9H2,1H3,(H,24,25)
• InChI Key： OVYHNOOMPHOMOB-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(Br)C(C)=C2)C2C(N=C1)=CC=C(Cl)C=2)(N1CCSCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine

N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine: A Comprehensive Overview

The compound N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No. 1358886-56-2) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate structure, which includes a quinoline core, a thiomorpholine moiety, and substituents such as bromine and chlorine atoms. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

Quinoline derivatives have long been recognized for their unique electronic properties and biological activities. The presence of the quinoline ring in this compound contributes to its stability and reactivity, making it a valuable substrate for further functionalization. The substitution pattern on the quinoline ring—specifically the bromine at position 4 and chlorine at position 6—plays a crucial role in determining its physicochemical properties and biological interactions. These substituents not only enhance the molecule's solubility but also influence its ability to interact with biological targets such as enzymes or receptors.

The thiomorpholine carbonyl group attached to the quinoline ring adds another layer of complexity to this compound. Thiomorpholine derivatives are known for their versatility in organic synthesis and their ability to form stable complexes with metal ions. This group enhances the compound's ability to participate in coordination chemistry, making it a potential candidate for applications in catalysis or as a ligand in metalloorganic frameworks. Recent studies have explored the use of thiomorpholine-containing compounds in drug delivery systems, where their biocompatibility and controlled release properties are highly advantageous.

One of the most promising applications of this compound lies in its potential as an antitumor agent. Preclinical studies have demonstrated that certain quinoline derivatives exhibit selective cytotoxicity against cancer cells, suggesting that this compound could be developed into a novel chemotherapeutic agent. The bromine and chlorine substituents may enhance the compound's ability to penetrate cellular membranes and target specific oncogenic pathways. Additionally, the thiomorpholine group could facilitate the formation of bioactive intermediates upon metabolic activation within the body.

From a synthetic perspective, the preparation of N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amine involves a series of carefully optimized reactions. The synthesis typically begins with the construction of the quinoline core through cyclization reactions, followed by selective substitution at positions 4 and 6 with bromine and chlorine atoms, respectively. The introduction of the thiomorpholine carbonyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined this process, making large-scale production more feasible.

In terms of structural characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure. These techniques provide detailed insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its reactivity and bioavailability. Furthermore, computational modeling tools have been employed to predict the compound's electronic properties and interactions with biological systems, aiding in its rational design for specific applications.

The biological evaluation of this compound has revealed intriguing results regarding its pharmacokinetic profile and toxicity. Initial studies indicate that it exhibits moderate solubility in physiological buffers, which is essential for systemic absorption and distribution. However, further investigations are required to assess its metabolism, excretion pathways, and potential for bioaccumulation. Given its complex structure, it is anticipated that this compound may undergo metabolic transformations that could influence its efficacy and safety profile.

Looking ahead, there is significant potential for exploring N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amines applications beyond pharmaceuticals. For instance, its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers or semiconductors. Researchers are also investigating its role as an intermediate in multi-component reactions, where it could serve as a building block for constructing larger molecular architectures with tailored functionalities.

In conclusion, N-(4-bromo-3-methylphenyl)-6-chloro-3-(thiomorpholine-4-carbonyl)quinolin-4-amines is a multifaceted compound with diverse applications across various scientific domains. Its intricate structure endows it with unique chemical properties that make it an attractive target for both fundamental research and applied development. As our understanding of this compound continues to grow through cutting-edge research methodologies, it holds immense promise for advancing both scientific knowledge and practical innovations.